2-bromo-N-(2,2-di(furan-2-yl)ethyl)-5-methoxybenzamide
Overview
Description
“2-bromo-N-(2,2-di(furan-2-yl)ethyl)-5-methoxybenzamide” is a complex organic compound. It contains a benzamide group, which is a common feature in many pharmaceutical drugs due to its bioactive properties . The compound also contains furan rings, which are oxygen-containing heterocycles found in many natural and synthetic compounds .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The furan rings, bromo group, methoxy group, and benzamide group would all contribute to the overall structure and properties of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar benzamide group and the nonpolar methoxy group might give the compound both polar and nonpolar properties .Scientific Research Applications
Synthesis of Metal Complexes
The compound has been utilized in the synthesis of metal complexes. These complexes are formed by reacting the compound with various metal acetates, resulting in a stoichiometric ratio of 1:2 (metal to ligand). These complexes have been characterized through spectral studies and are significant due to their stability and potential biological applications .
Antibacterial Activity
Furan derivatives, including the compound , have shown promise in antibacterial activity. They have been incorporated into novel furan derivatives with the aim of combating microbial resistance. The furan nucleus plays a crucial role in the therapeutic efficacy of these compounds .
Biodegradable Polyester Materials
Research has indicated that furan-containing compounds can be used in the creation of new biodegradable polyester materials. This application is particularly relevant in the development of sustainable materials and environmental conservation efforts .
Synthesis of Highly Functionalized Compounds
The compound has been used in the synthesis of highly functionalized bis(furyl)oxime. This process involves the preparation of tetrasubstituted furans, which are valuable in various synthetic applications .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2,2-bis(furan-2-yl)ethyl]-2-bromo-5-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrNO4/c1-22-12-6-7-15(19)13(10-12)18(21)20-11-14(16-4-2-8-23-16)17-5-3-9-24-17/h2-10,14H,11H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJAIPDXXWJUWMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NCC(C2=CC=CO2)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2,2-bis(furan-2-yl)ethyl]-2-bromo-5-methoxybenzamide | |
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